Cas no 73129-59-6 (1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine)

1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine structure
73129-59-6 structure
Product Name:1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine
CAS No:73129-59-6
MF:C20H24N2S
MW:324.482963562012
CID:2672514
Update Time:2023-08-06

1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-10-(4-methylpiperazino)-10,11-dihydrodibenzo[b,f]thiepin
    • 1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine
    • Inchi: 1S/C20H24N2S/c1-15-7-8-19-16(13-15)14-18(22-11-9-21(2)10-12-22)17-5-3-4-6-20(17)23-19/h3-8,13,18H,9-12,14H2,1-2H3
    • InChI Key: HGHTXSGMDKANSQ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(C)=CC=2CC(C2C=CC=CC1=2)N1CCN(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 393
  • Topological Polar Surface Area: 31.8
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